2-hydroxy-4-propoxybenzaldehyde (5-butyl-4-hydroxy-6-methyl-2-pyrimidinyl)hydrazone

• IUPAC Name: 5-butyl-2-[(2E)-2-[(2-hydroxy-4-propoxyphenyl)methylidene]hydrazinyl]-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C19H26N4O3/c1-4-6-7-16-13(3)21-19(22-18(16)25)23-20-12-14-8-9-15(11-17(14)24)26-10-5-2/h8-9,11-12,24H,4-7,10H2,1-3H3,(H2,21,22,23,25)/b20-12+
• InChI Key: ADCFUKODYOENFS-UDWIEESQSA-N
• Canonical SMILES: CCCCC1=C(N=C(NC1=O)NN=CC2=C(C=C(C=C2)OCCC)O)C
• Isomeric SMILES: CCCCC1=C(N=C(NC1=O)N/N=C/C2=C(C=C(C=C2)OCCC)O)C
• Molecular Formula: C19H26N4O3
• Molecular Weight: 358.4 g/mol

Description

The compound is a hydrazone derivative. Hydrazones are a class of organic compounds characterized by a nitrogen-nitrogen double bond with an adjacent carbonyl group. They are often used in organic synthesis and in the preparation of pharmaceuticals.

Molecular Structure Analysis

The molecular structure of a hydrazone derivative would be characterized by the presence of a nitrogen-nitrogen double bond adjacent to a carbonyl group. The specific structure of your compound would depend on the exact arrangement and substitution of the hydroxy, propoxy, butyl, and pyrimidinyl groups.

Chemical Reactions Analysis

Hydrazones are known to undergo a variety of chemical reactions, including oxidation, reduction, and formation of heterocyclic compounds. The specific reactions that your compound would undergo would depend on the exact structure and substitution pattern of the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, the solubility, melting point, and boiling point would all be influenced by the exact arrangement of atoms in the molecule.

Mechanism of Action

The mechanism of action of a hydrazone derivative would depend on its specific structure and the context in which it is used. For example, some hydrazones are used as inhibitors of certain enzymes in biological systems.

Safety and Hazards

The safety and hazards associated with a compound also depend on its specific structure. Some hydrazones are known to be toxic, while others are used in pharmaceuticals. Always refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The future directions for research on a specific hydrazone derivative would depend on its potential applications. For example, if the compound showed promise as a pharmaceutical, future research might focus on optimizing its synthesis, studying its mechanism of action, or conducting clinical trials.